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Compound of Interest

Compound Name:
5-Methoxy-2-morpholin-4-

ylbenzonitrile

CAS No.: 1287217-53-1

Cat. No.: B1394024

Get Quote

Technical Monograph: 5-Methoxy-2-morpholin-4-
ylbenzonitrile
CAS: 1287217-53-1 Formula: C₁₂H₁₄N₂O₂ Molecular Weight: 218.25 g/mol

Executive Summary
5-Methoxy-2-morpholin-4-ylbenzonitrile represents a "privileged scaffold" in modern

medicinal chemistry, particularly within the kinase inhibitor landscape. As a Senior Application

Scientist, I categorize this compound not merely as a catalog intermediate, but as a strategic

solubility-enhancing pharmacophore.

The juxtaposition of the morpholine ring (a hydrophilic, non-aromatic heterocycle) ortho to a

nitrile group creates a distinct electronic push-pull system. This architecture is critical for

modulating the physicochemical properties of drug candidates, specifically lowering lipophilicity

(LogP) while maintaining aromatic stacking potential. This guide details the physicochemical
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profile, optimized synthetic protocols, and quality assurance metrics required for utilizing this

building block in high-throughput lead optimization.

Physicochemical Profile & Drug-Like Properties
Understanding the "Rules of 5" compliance is the first step in scaffold selection. The

morpholine moiety is a key driver here, acting as a hydrogen bond acceptor and solubility

handle.

Table 1: Calculated & Observed Properties
Property Value Technical Context

Appearance Off-white to pale yellow solid

Typical of electron-rich

benzonitriles; color deepens

with oxidation.

Predicted LogP ~1.8 - 2.1

Ideal range for oral

bioavailability; allows

membrane permeability

without excessive lipophilicity.

TPSA ~50-60 Å²

(Nitrile ~23.8 + Ether ~9.2 +

Morpholine N/O). Excellent for

CNS penetration potential.

pKa (Conj. Acid) ~5.5 (Morpholine N)

The electron-withdrawing nitrile

ortho to the morpholine lowers

the basicity of the morpholine

nitrogen compared to free

morpholine (pKa 8.36).

Solubility
Moderate (Water); High

(DMSO, DCM)

The methoxy and morpholine

groups disrupt crystal lattice

energy, improving solubility

over unsubstituted

benzonitriles.
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Scientist's Note: The reduced basicity of the morpholine nitrogen (due to the ortho-cyano effect)

is a critical feature. It reduces the likelihood of lysosomal trapping (phospholipidosis), a common

toxicity liability in morpholine-containing drugs.

Synthetic Process Chemistry
The synthesis of CAS 1287217-53-1 is a classic study in Nucleophilic Aromatic Substitution

(SNAr). The presence of the nitrile group at the ortho position is the driving force, activating the

ring for nucleophilic attack by morpholine.

Retrosynthetic Analysis
The most robust route disconnects the C-N bond between the benzene ring and the

morpholine nitrogen.

Precursor A: 2-Fluoro-5-methoxybenzonitrile (The electrophile). The Fluorine is preferred

over Chlorine due to the higher electronegativity increasing the rate of the intermediate

Meisenheimer complex formation.

Precursor B: Morpholine (The nucleophile).

Optimized Experimental Protocol
Standard Operating Procedure (SOP-Synth-1287)

Reagents:

2-Fluoro-5-methoxybenzonitrile (1.0 eq)

Morpholine (1.2 eq) - Slight excess drives kinetics.

Potassium Carbonate (K₂CO₃) (2.0 eq) - Acid scavenger.
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Solvent: Acetonitrile (MeCN) or DMSO. MeCN is preferred for easier workup; DMSO for

faster kinetics.

Step-by-Step Methodology:

Charge: To a dry round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-5-

methoxybenzonitrile (10 mmol) and anhydrous K₂CO₃ (20 mmol).

Solvation: Add Acetonitrile (30 mL) and stir to create a suspension.

Addition: Add Morpholine (12 mmol) dropwise at room temperature. Exotherm is possible.

Reaction: Heat the mixture to reflux (80-82°C) for 4–6 hours.

Process Control: Monitor via TLC (30% EtOAc/Hexanes) or LC-MS. The disappearance of

the starting fluoride signals completion.

Workup: Cool to RT. Filter off the inorganic salts (KF, excess K₂CO₃).

Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the residue from

Ethanol/Heptane to yield the target product.

Reaction Workflow Diagram
The following diagram illustrates the critical decision nodes in the synthesis and purification

workflow.
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Figure 1: Process flow for the synthesis of 5-Methoxy-2-morpholin-4-ylbenzonitrile via SNAr

mechanism.
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Structural Biology & Pharmacophore Utility
Why utilize CAS 1287217-53-1? In drug discovery, this fragment serves as a high-value "cap"

or core scaffold.

The Ortho-Effect
The nitrile group at the 2-position locks the conformation of the morpholine ring relative to the

benzene plane due to steric pressure and electronic repulsion. This reduces the entropic

penalty upon binding to a protein target (e.g., the ATP-binding pocket of a kinase).

Metabolic Stability
The 5-methoxy group blocks the para-position (relative to the morpholine), which is a common

site for CYP450-mediated oxidation. However, the methoxy group itself can be a site for O-

demethylation.

Design Tip: If O-demethylation is observed in microsome stability assays, consider replacing

the -OCH₃ with -OCF₃ or -Cl in next-generation analogs.

Pharmacophore Interaction Map
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Figure 2: Pharmacophore mapping illustrating the functional roles of the substituents in

biological environments.

Quality Control & Analytical Standards
To ensure the integrity of biological data, the purity of this building block must be rigorously

validated.

NMR Interpretation (Proton H-1)
A successful synthesis is validated by the distinct shift of the morpholine protons.

Aromatic Region (3H): You will see a pattern characteristic of 1,2,4-substitution. The proton

ortho to the nitrile (C6) will be deshielded.

Methoxy (3H): Sharp singlet ~3.8 ppm.

Morpholine (8H): Two distinct triplets (or broad multiplets) around 3.0 ppm (N-CH₂) and 3.8

ppm (O-CH₂).

Diagnostic: If the reaction is incomplete, the integration of the morpholine signals will not

match the aromatic signals 1:1.

Storage & Stability
Hygroscopicity: Morpholine salts can be hygroscopic. Store the free base in a desiccator.

Shelf Life: Stable for >2 years at -20°C if protected from light (to prevent nitrile hydrolysis or

N-oxide formation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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